Cas no 2171752-01-3 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171752-01-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6148285
• PubChem ID: 165546678
• Update Time: 2025-06-29

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• 2171752-01-3
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-methylpentanoic acid
• EN300-1491241

• Inchi： 1S/C26H32N2O5/c1-16(2)24(25(31)27-14-17(3)12-13-23(29)30)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IBXYMGGQOBTGLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid

5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171752-01-3, known as 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanamido group, and a pentanoic acid moiety. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, peptide synthesis, and materials science.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis due to their excellent stability and ease of removal under specific conditions. The Fmoc group is widely used as a protecting group for amino acids in solid-phase peptide synthesis (SPPS), enabling the construction of complex peptide sequences with high precision. In the context of this compound, the Fmoc group plays a crucial role in modulating the reactivity and solubility of the molecule, making it an attractive candidate for further exploration in medicinal chemistry.

The methylbutanamido group within the molecule adds another layer of complexity to its structure, potentially influencing its interaction with biological systems. This group is known to enhance the lipophilicity of molecules, which can improve their bioavailability when used as drug candidates. Recent research has demonstrated that molecules with similar structural features exhibit promising activity in inhibiting key enzymes involved in metabolic disorders, such as diabetes and obesity.

The pentanoic acid moiety at the terminus of the molecule contributes to its acidity and can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding in biological systems. This feature makes the compound a potential lead for designing drugs targeting G protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including enolate alkylation, Michael addition, and peptide coupling techniques, to assemble this complex molecule efficiently. The development of scalable synthetic routes for this compound is an active area of research, driven by its potential applications in drug discovery.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory activity against several kinases and proteases. These findings underscore its potential as a starting point for developing therapeutic agents targeting cancer, inflammation, and infectious diseases. Furthermore, its structural versatility allows for extensive chemical modification to optimize its pharmacokinetic properties and minimize off-target effects.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These simulations provide valuable insights into the molecular mechanisms underlying its activity and guide further optimization efforts. For instance, molecular docking studies have revealed that the Fmoc group interacts favorably with hydrophobic pockets on target proteins, while the pentanoic acid moiety forms critical hydrogen bonds that stabilize binding.

In conclusion, 5-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and biotechnology. Its unique structure, combined with cutting-edge research techniques, positions it as a promising candidate for future drug development efforts.